Cas no 1396860-40-4 (3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea)

• Product Name: 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea
• CAS No: 1396860-40-4
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5400791
• Update Time: 2025-11-03

3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(1-hydroxycyclopentyl)methyl]-N'-(2-phenoxyethyl)-
• 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea

• Inchi： 1S/C15H22N2O3/c18-14(17-12-15(19)8-4-5-9-15)16-10-11-20-13-6-2-1-3-7-13/h1-3,6-7,19H,4-5,8-12H2,(H2,16,17,18)
• InChI Key： KPIKRPZLOXZYNM-UHFFFAOYSA-N
• SMILES： N(CC1(O)CCCC1)C(NCCOC1=CC=CC=C1)=O

Additional information on 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea

3-[(1-Hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea (CAS No. 1396860-40-4) stands out as a fascinating molecule with potential applications in various fields. This urea derivative, characterized by its unique structure, has garnered attention due to its versatile properties and promising biological activities. Recent studies have shed light on its potential uses in drug development, material science, and other advanced applications.

The molecular structure of 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea is defined by a urea functional group (-NHC(O)NH-) connected to two distinct substituents: a hydroxycyclopentyl group and a phenoxyethyl group. The hydroxycyclopentyl moiety introduces a cyclic ether structure, while the phenoxyethyl group contributes aromaticity and hydrophilic properties. This combination creates a molecule with both hydrophobic and hydrophilic characteristics, making it suitable for diverse chemical interactions.

Recent research has focused on the synthesis and characterization of 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea, particularly its stability under various conditions. Studies have shown that this compound exhibits remarkable thermal stability, retaining its structural integrity even at elevated temperatures. Additionally, its solubility properties have been extensively analyzed, revealing that it is highly soluble in polar solvents but less so in non-polar environments. These characteristics make it an attractive candidate for applications requiring controlled release mechanisms or sustained activity.

One of the most promising areas of exploration for 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea is in the field of pharmacology. Researchers have investigated its potential as a drug delivery agent due to its ability to form stable complexes with various bioactive molecules. For instance, studies have demonstrated that this compound can act as a carrier for poorly water-soluble drugs, enhancing their bioavailability and efficacy. Furthermore, its biocompatibility has been validated in preliminary in vitro tests, suggesting that it may be suitable for use in pharmaceutical formulations.

Another intriguing aspect of 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea is its role in polymer chemistry. Scientists have explored its ability to serve as a building block for constructing advanced polymeric materials. By incorporating this compound into polymer networks, researchers have developed materials with enhanced mechanical properties and tailored degradation profiles. These materials hold potential for applications in tissue engineering, where biodegradable polymers are highly sought after.

The synthesis of 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving yields. For instance, the use of microwave-assisted synthesis has been shown to accelerate reaction times while maintaining product purity. Such innovations are critical for scaling up production to meet growing demand across various industries.

From an environmental perspective, the ecological impact of 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea has been a subject of interest. Studies have assessed its biodegradability under different environmental conditions, revealing that it undergoes rapid degradation in aerobic environments but persists longer in anaerobic conditions. These findings underscore the importance of responsible disposal practices when handling this compound to minimize environmental impact.

In conclusion, 3-[(1-hydroxycyclopentyl)methyl]-1-(2-phenoxyethyl)urea (CAS No. 1396860-40-4) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with favorable physical and chemical properties, positions it as a valuable tool in drug development, material science, and beyond. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern chemistry.